Cas no 2306274-86-0 (O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate)

• Product Name: O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate
• CAS No: 2306274-86-0
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 5290193
• Update Time: 2026-03-10

O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2,4-dicarboxylic acid, 3-hydroxy-, 2-(1,1-dimethylethyl) 4-ethyl ester
• O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate

• Inchi： 1S/C15H25NO5/c1-5-20-12(18)15-8-6-10(7-9-15)16(11(15)17)13(19)21-14(2,3)4/h10-11,17H,5-9H2,1-4H3
• InChI Key： RDKJXENBZRJITQ-UHFFFAOYSA-N
• SMILES： C12CCC(C(OCC)=O)(CC1)C(O)N2C(OC(C)(C)C)=O

Additional information on O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate

Introduction to O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate (CAS No: 2306274-86-0)

O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate, identified by its CAS number 2306274-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, a structural motif known for its unique biological properties and potential therapeutic applications. The intricate cyclic framework of this molecule, featuring a nitrogen atom within a bicyclic system, contributes to its distinct chemical and pharmacological characteristics, making it a subject of intense study in drug discovery and development.

The molecular structure of O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate is characterized by its complexity and the presence of multiple functional groups. The tert-butyl substituent at the 2-position and the ethyl group at the 4-position introduce steric bulk and electronic effects that influence the compound's reactivity and interactions with biological targets. Additionally, the hydroxy group at the 3-position and the two carboxylate groups at the 2 and 4 positions contribute to the molecule's solubility and ability to engage in hydrogen bonding, which are critical factors in drug design.

This compound's bicyclic core, specifically the azabicyclo[2.2.2]octane scaffold, is a privileged structure in medicinal chemistry due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The nitrogen atom within the ring introduces basicity, allowing for interactions with acidic or polar moieties on biological targets such as enzymes and receptors. Such interactions are pivotal in modulating cellular processes and have been exploited in the development of various therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological potential of O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate. Studies using these techniques have revealed that the compound exhibits promising binding affinities with several key biological targets, including enzymes involved in inflammation and metabolic pathways. These findings align with emerging research trends that emphasize the importance of structurally diverse compounds in addressing complex diseases.

In vitro studies have demonstrated that O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate possesses inhibitory activity against certain enzymes implicated in chronic inflammatory conditions. The compound's ability to modulate these enzymatic pathways suggests its potential as a lead compound for developing novel therapeutics targeting disorders such as arthritis and inflammatory bowel disease. Furthermore, its structural features may contribute to reduced toxicity compared to existing treatments, a critical consideration in modern drug development.

The synthesis of O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.2.2]octane-2,4-dicarboxylate presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. These advancements have not only improved access to the compound for research purposes but also hold promise for future clinical applications. The ability to synthesize such intricate molecules with high purity is essential for conducting rigorous pharmacological evaluations and advancing them toward therapeutic use.

One of the most compelling aspects of this compound is its versatility as a chemical scaffold for drug design. By modifying various functional groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel bioactive molecules with improved efficacy and selectivity. The flexibility offered by the azabicyclo[2.2.2]octane core makes it an attractive platform for exploring new therapeutic strategies.

Current research is also exploring the potential of O2-tert-butyl O4-ethyl 3-hydroxy-2-azabicyclo[2.1] (CAS No: 2306274) as a starting material or intermediate for more complex molecules via cross-coupling reactions or other transformations common in organic synthesis